Cas no 151290-84-5 (Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate
• CAS No: 151290-84-5
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 1324326
• Update Time: 2025-07-22

Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-methyl-3-(methylthio)-, ethylester
• Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H13N3O2S/c1-4-13-8(12)5-6(9)11(2)10-7(5)14-3/h4,9H2,1-3H3
• InChI Key： SYOQMLHHWLPSBZ-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C(OCC)=O)C(SC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate

Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate (CAS No. 151290-84-5): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate (CAS No. 151290-84-5) is a versatile and highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its potential applications in the synthesis of novel therapeutic agents. The unique combination of functional groups within its framework makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate consists of a pyrazole core substituted with an amino group, a methyl group, a methylthio group, and a carboxylate ester. This arrangement of substituents provides multiple sites for chemical modification, enabling chemists to tailor the compound for specific pharmacological targets. The pyrazole scaffold itself is well-documented for its role in medicinal chemistry, with numerous derivatives exhibiting significant biological activity across various therapeutic areas.

In recent years, there has been a surge in research focused on developing new drugs targeting inflammatory and immunomodulatory pathways. Compounds derived from pyrazole have shown promise in this context, particularly due to their ability to modulate key enzymes and receptors involved in these pathways. Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate stands out as a particularly interesting intermediate because it can be further functionalized to produce molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer and inflammatory disorders. By modifying the structure of Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate, researchers can develop molecules that specifically inhibit aberrant kinase activity, thereby offering new therapeutic strategies.

The synthesis of Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate involves multi-step organic transformations that highlight the compound's synthetic flexibility. The process typically begins with the condensation of appropriate precursors to form the pyrazole core, followed by sequential functionalization to introduce the amino, methyl, methylthio, and ester groups. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate as a building block for drug discovery. Molecular modeling studies have demonstrated that modifications to this scaffold can significantly alter binding interactions with target proteins. This has allowed researchers to predict the pharmacological properties of potential derivatives with greater accuracy, accelerating the drug development process.

The pharmaceutical industry has taken notice of the potential of Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate, leading to increased investment in research programs focused on its derivatives. Several companies are currently exploring novel compounds based on this intermediate, with the aim of identifying candidates for clinical trials. The success of these efforts could lead to the development of new drugs that address unmet medical needs across multiple therapeutic areas.

In conclusion, Ethyl 5-amino-1-methyl-3-(methylthio)-1H-pyrazole-4-carboxylate (CAS No. 151290-84-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against human disease.